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Compound of Interest

Compound Name:
Methyl 3-amino-5-bromo-2-

hydroxybenzoate

Cat. No.: B176696 Get Quote

An In-depth Technical Guide on Methyl 3-amino-5-bromo-2-hydroxybenzoate: Safety,

Handling, and Synthesis

This technical guide provides a comprehensive overview of Methyl 3-amino-5-bromo-2-
hydroxybenzoate, focusing on its safety, handling, and a detailed experimental protocol for its

synthesis. The information is intended for researchers, scientists, and professionals in the field

of drug development and chemical research.

Chemical Identification
It is crucial to distinguish Methyl 3-amino-5-bromo-2-hydroxybenzoate from a similarly

named compound, Methyl 3-amino-5-bromo-2-methylbenzoate. The presence of a hydroxyl (-

OH) group versus a methyl (-CH3) group at the 2-position of the benzoate ring significantly

alters the chemical and toxicological properties. This guide is specific to the hydroxy variant.

Identifier Methyl 3-amino-5-bromo-2-hydroxybenzoate

CAS Number 141761-82-2[1]

Molecular Formula C₈H₈BrNO₃

Molecular Weight 246.06 g/mol

Synonyms
3-Amino-5-bromo-2-hydroxybenzoic acid methyl

ester
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Safety and Handling
A comprehensive Material Safety Data Sheet (MSDS) for Methyl 3-amino-5-bromo-2-
hydroxybenzoate is not readily available in public databases. Therefore, a conservative

approach to handling is recommended, drawing upon general principles for substituted

aminobenzoates and data from structurally similar compounds. The following information

should be considered a guideline and not a substitute for a compound-specific risk

assessment.

Hazard Classification (Inferred)
Based on data for analogous compounds like Methyl 3-amino-5-bromo-2-methylbenzoate, this

chemical should be handled as potentially hazardous. Analogous compounds are classified as

causing skin and serious eye irritation.[2] Some are also considered toxic if swallowed.[3]

Potential Hazards:

Acute Toxicity (Oral): May be harmful or toxic if swallowed.[3][4]

Skin Irritation: May cause skin irritation.[2][4]

Eye Irritation: May cause serious eye irritation.[2][4]

Respiratory Irritation: May cause respiratory irritation.[4][5]

Precautionary Measures and Personal Protective
Equipment (PPE)
Given the potential hazards, stringent safety protocols should be followed.
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Precautionary Statement Code Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[4][5]

P264 Wash skin thoroughly after handling.[2][4]

P270
Do not eat, drink or smoke when using this

product.[4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2][4]

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[2][5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][5]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[4][5]

P501
Dispose of contents/container to an approved

waste disposal plant.[4][5]

First Aid Measures
Inhalation: Remove person to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[5][6]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician.[5][6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[5][6]
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[5][6]

Physical and Chemical Properties
Quantitative data for Methyl 3-amino-5-bromo-2-hydroxybenzoate is limited. The table below

includes available data for the target compound and its close analogue, Methyl 3-amino-5-

bromo-2-methylbenzoate, for reference.

Property
Methyl 3-amino-5-bromo-2-

hydroxybenzoate

Methyl 3-amino-5-bromo-2-

methylbenzoate (Analogue)

Physical State Solid (inferred)
White to Light yellow to Light

orange powder to crystal

Molecular Formula C₈H₈BrNO₃ C₉H₁₀BrNO₂[2]

Molecular Weight 246.06 g/mol 244.09 g/mol [2]

Melting Point Not available 49.0 to 53.0 °C

Solubility Not available Soluble in Methanol

Storage Temperature Not available

Room Temperature,

recommended <15°C in a cool,

dark place

Experimental Protocols
The following is a detailed methodology for the synthesis of Methyl 3-amino-5-bromo-2-
hydroxybenzoate from Methyl 5-bromo-2-hydroxy-3-nitrobenzoate.

Synthesis of Methyl 3-amino-5-bromo-2-
hydroxybenzoate[10]
This protocol details the reduction of a nitro group to an amine using activated iron powder.

Materials:

Methyl 5-bromo-2-hydroxy-3-nitrobenzoate (138.02 g, 0.5 mol)
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Methanol (1000 mL)

Activated iron powder (112 g, 2 mol)

Saturated ammonium chloride solution (from 80 g NH₄Cl, 1.5 mol)

Diatomaceous earth (200 g)

Silica gel (80-100 mesh) for chromatography

Procedure:

Reaction Setup: In a suitable reaction vessel, mix Methyl 5-bromo-2-hydroxy-3-nitrobenzoate

(138.02 g) with methanol (1000 mL).

Addition of Iron: Add activated iron powder (112 g) to the mixture in a single portion.

Initiation of Reaction: Heat the reaction mixture to a gentle reflux.

Addition of Catalyst: Slowly add a saturated solution of ammonium chloride (80 g in water)

dropwise to the refluxing mixture.

Reaction Monitoring: Maintain the reflux for 3 hours. Monitor the progress of the reaction

using Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room

temperature.

Filtration: Add diatomaceous earth (200 g) to the cooled mixture and filter through a suction

funnel to obtain a black filtrate.

Washing: Wash the solid residue thoroughly with hot methanol until no product is detected in

the washings. Discard the black solid residue.

Solvent Removal: Combine all the filtrates and remove the solvent by evaporation under

reduced pressure.
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Purification: Purify the crude product by flash chromatography on a silica gel column (80-100

mesh).

Final Product: The purified product, Methyl 3-amino-5-bromo-2-hydroxybenzoate, is

obtained (yield: 96-85 g, 78%).

Visualizations
Logical Workflow for Safe Handling
The following diagram outlines the necessary steps and considerations for safely handling

Methyl 3-amino-5-bromo-2-hydroxybenzoate in a laboratory setting.
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Figure 1: Safe Handling Workflow
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Figure 1: Safe Handling Workflow
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Experimental Workflow for Synthesis
This diagram illustrates the key stages in the synthesis of Methyl 3-amino-5-bromo-2-
hydroxybenzoate as described in the protocol.
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Figure 2: Synthesis Workflow
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Figure 2: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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